The Haber–Bosch process is a mature and proven technology for the commercial production of NH3. However, with the increasing focus on achieving net-zero emissions, alternative technologies have gained interest. This paper proposes an effective catalytic system for synthesizing NH3 directly from NO and H2 at atmospheric pressures. Pt/CeOxAl2O3 synthesized via solvent-deficient precipitation (SDP) showed a much higher NH3 yield compared to conventional Pt/Al2O3 and other Pt/Ce-containing catalysts. Various characterization techniques demonstrated that achieving precise control of the electronic metal-support interaction (EMSI) is crucial for attaining the optimal electronic and geometric structure that balances the decisive factors, Pt oxidation state and Pt dispersion, to enable a high rate of NH3 production from NO and H2. Pt/CeOxAl2O3 possesses abundant metallic Pt nanoclusters that are well dispersed on CeOxAl2O3 due to the moderate Pt-Ce interactions. These small metallic Pt clusters in contact with CeOx turned out to play a critical role in the dissociative adsorption of NO and H2, leading to the formation of the reaction intermediates, the –NH2 species, which contribute to the improved NH3 productivity of Pt/CeOxAl2O3.

In this study, a novel SiO2 coating with the incorporation of nickel was prepared on Ti48Al2Nb2Cr alloy by co-electrodeposition. The effect of Ni in SiO2 coating on the oxidation resistance of Ti48Al2Nb2Cr alloy at 900 °C was investigated. Due to the incorporation of nickel, the high temperature performance of the SiO2 coating is promoted. For the Ni-modified SiO2 coating, diffusion of oxygen to the substrate is effectively inhibited by a compact oxide scale composed of SiO2 outer layer, Al2O3 middle layer, and Ti5Si3 inner layer. The incorporated Ni reinforces the structure and withstands the stress change of the SiO2 coating. Moreover, the occurrence of cracking is impeded by NiO which is formed during oxidation.

Carbon monoxide (CO) is one of the well-studied reactants in many chemical catalytic reactions, and it is important to deeply understand the adsorption behavior as well as chemical reactivity of CO on a solid surface with regards to adsorption/desorption kinetics. Therefore, it is of great interest to study the process of CO adsorption and further catalytic reaction on one of the transition metal dichalcogenides, namely Vanadium diselenide (VSe2) because of its excellent catalytic activities. Herein, based on in-situ scanning tunneling microscopy (STM) study and density functional theory (DFT) calculations, we systematically investigated the absorption effect under different CO pressures. At relatively low pressure of CO (about 1x10-8 mbar), a few CO molecules adsorb on VSe2 and lead to the desorption of the top-Se atoms resulting in point defects. With the rise of pressure, the amount of absorbed CO increases, and the underlying V atoms also desorb due to the interaction of CO, finally leading to the structural transition of the whole VSe2. One thing to note is that, during the experiment CO atmosphere was injected as a continuous flow and some STM images were taken at the same time expressing the dynamic behavior of CO adsorption on VSe2, which has scarcely been in other static systems like UHV-STM.

Replacing anodic oxygen evolution reaction (OER) by urea oxidation reaction (UOR) provides a feasible approach to achieve high-efficiency hydrogen (H2) generation. However, the design of a robust catalyst for urea-assisted H2 generation remains a difficult problem. In this study, an innovative strategy to integrate bimetallic spinel sulfides CoNi2S4 nanosheet arrays with graphitized carbonized wood (denoted as CoNi2S4/GCW) for synergistically optimizing the electroconductivity and the hierarchical porous structure of the CoNi2S4/GCW catalyst is proposed. Benefitting from the optimized three-dimensional (3D) porous structure and the CoNi2S4 nanosheet arrays, the CoNi2S4/GCW catalyst exhibit brightly electrocatalytic performance toward both for UOR and hydrogen evolution reaction (HER). The synthesized CoNi2S4/GCW needs an ultralow potential (1.29 V vs. RHE) for UOR and a comparative small overpotential (119 mV) for HER at a current density of 20 mA cm−2, respectively, enabling a two-electrode configuration at a cell voltage of 1.42 V to output 20 mA cm−2 for urea-assisted electrocatalytic H2 generation. The enhanced urea-assisted performance of CoNi2S4/GCW is supposed to arise from a synergistic effect between the CoNi2S4 nanosheets and the 3D hierarchical porous wood framework, which offers sufficient active sites and expedite the mass transfer process between them. This work exhibits the application of bimetallic spinel sulfides CoNi2S4 in urea-assisted H2 generation and provides a promising strategy for utilizing sustainable wood for developing versatile electrocatalyst.

Two-dimensional (2D) van der Waals materials are potential candidates for high-performance optoelectrical devices owing to the bandgap modulation, high on/off ratio, and ultra-stability. However, the challenge of synthesizing large-area, uniform, and high-quality 2D van der Waals materials should be addressed to manufacture large-scale and uniform optoelectrical devices using these materials. Although several previous studies investigated synthesis methods using chemical vapor deposition and molecular beam epitaxy (MBE), there are certain limitations such as the non-uniformity, lots of grain boundaries, and low carrier mobility. Here, by studying a method for synthesizing PtSe2 on hBN buffer layer using MBE, we fabricated a PtSe2-based broadband photodetector. The high-quality PtSe2 synthesized on hBN was evaluated using Raman spectroscopy and scanning transmission electron spectroscopy. These revealed that the synthesized PtSe2 had a high quality and small grain boundary compared with PtSe2 synthesized on SiO2. Owing to the reduction in the carrier scattering and carrier recombination because of the high-quality and small grain boundaries, the photodetector using PtSe2 synthesized on hBN displayed optoelectrical properties that were significantly better than those of PtSe2 synthesized on SiO2. Therefore, using hBN as a buffer layer for PtSe2 growth, a remarkable performance of complex optoelectrical devices could be achieved.

The search for low-resistance metal contacts on two-dimensional (2D) layered transition metal dichalcogenide (TMDC) materials for high-performance electronic devices remains challenging owing to the lack of interfacial bonding on the surface and a strong Fermi-level pinning effect. In this study, we demonstrate a high-performance 2D large-area homostructured PtSe2/PtSe2 field-effect transistor (FET) by introducing a Schottky-barrier-free and semimetallic PtSe2 film (top layer) as an ohmic contact to semiconducting 2D PtSe2 films (bottom layer) via the wet-transfer method. We successfully improved the current on/off ratio of homostructured 2D/2D PtSe2/PtSe2 FET by more than approximately twofold increase compared to the PtSe2 FET with Pt contacts owing to the barrier-free homojunction PtSe2 layer. Our finding represents a significant achievement in obtaining high-performance electronic devices with barrier-free contacts on homostructured PtSe2 FETs and paves the way toward a promising strategy for wafer-scale 2D TMDC electronic devices.

Zirconia ceramics can be extensively used as biological implant materials because of its excellent mechanical properties and biocompatibility. In order to further enhance the biocompatibility of zirconia ceramics and its application in oral medicine, a nanosecond laser-silicone oil-heat treatment (LSH) composite process was designed to fabricate superhydrophobic zirconia ceramic surfaces with adjustable adhesion to water droplet. The surface topography, chemical composition and wettability of zirconia ceramic surfaces were characterized. The experimental results indicated that the wettability and adhesion of water droplets on zirconia ceramic surfaces were significantly affected by the surface morphology and density of surface micro/nanostructures. The relative content of chemical elements and polar/non-polar functional groups on the surfaces could be changed as the process parameters changed, which would also affect the transition of surface wettability. Meanwhile, the adhesion of water droplets on the zirconia ceramic surfaces could be precisely regulated by changing the laser texturing parameters. Droplet lossless transport and self-cleaning effect were demonstrated, which could provide a key avenue for the application of superhydrophobic zirconia ceramics in biological implants.

In this paper, the effect of diatomic doping on negative permittivity and epsilon-near-zero (ENZ) properties of graphene (GR)/polyvinylidene difluoride (PVDF) composites were investigated for the first time. Nitrogen (N) and phosphorus (P) atoms were doped into the GR lattice, and the doping sites and ratio of N and P atoms in the GR lattice were studied in detail. The results showed that introducing N and P atoms controlled the composite's percolation structure and carrier concentration. The dual atom synergy modulated the value of negative permittivity, and a stable weak negative permittivity between −30 and −40 was obtained. With further regulation of the diatomic doping ratio, an ENZ response in the kHz region was successfully acquired under synergistic effects. The ENZ response appeared at 170 kHz and exhibited a zero-crossing behavior. After the permittivity shifted to negative, the maximum negative permittivity was only −11.92 up to 1 MHz. The negative permittivity obtained for N/P co-doped GR/PVDF composites could all be perfectly fitted by Lorentz and/or Drude model. Further analysis revealed that plasma oscillation and dielectric resonance work in concert were necessary to produce a steady ENZ response in the kHz range.

Ni-based catalysts were widely studied for methane reforming system in the past decades, while catalytic deactivation by carbon deposition and metal sintering limited its industrial application life. In this work, La-promoted Ni/MgAl2O4 catalysts were investigated over methane bi-reforming reaction, and significantly improved the activity and stability of catalysts. Multiple characterizations showed that the introduction of La increased the content and dispersion of active species (Ni0), providing sufficient sites for methane adsorption and dissociation. Besides, smaller particle size of active metal (12.6 nm) was proved to inhibiting carbon accumulation on catalyst surface. Ni10La5/MgAl2O4 catalyst was found to exhibit the highest catalytic performance (93% of CH4 conversion, 71% of CO2 conversion and less than 3% activity loss) under long-term reaction conditions (800 oC, 10 h). This work will provide important guiding significance for the design of high-efficiency methane reforming catalysts.

This study aims to clarify the mechanism of site-selective Au-nanowire (NW) growth on Si substrates irradiated with Ar ions. Au NWs are grown by Au evaporation at specific regions in the boundary zones between the ion-irradiated and unirradiated areas of Si substrates. The NW growth area are restricted by placing a grid mesh with a certain hole size within the boundary zone to limit the irradiation area. The length and diameter of the NWs can be controlled by controlling the hole size. Cross-sectional microscopic analyses reveal the presence of a thin Si-oxide layer as well as an Au–Si buried layer beneath the NWs. A site-selective Au NW growth model is developed by modifying the already-existence model. By fitting the Au NW length calculated using our model to the experimental data, the surface diffusion length of Au adatoms (λs) is estimated to be approximately 7 μm, close to the radius of the irradiated area Rw (6 μm). This validates our model that assumes that the NWs are grown at the bottom from the Au adatoms migrating onto the substrate. The Au-NW growth mechanism is discussed along with the role of the oxide layer and surface diffusion of Au adatoms.